Cas no 1805657-08-2 (Methyl 4-cyano-2,3-dibromobenzoate)
1805657-08-2 structure
Product Name:Methyl 4-cyano-2,3-dibromobenzoate
CAS No:1805657-08-2
MF:C9H5Br2NO2
MW:318.949500799179
CID:4795439
Update Time:2023-08-17
Methyl 4-cyano-2,3-dibromobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-cyano-2,3-dibromobenzoate
-
- Inchi： 1S/C9H5Br2NO2/c1-14-9(13)6-3-2-5(4-12)7(10)8(6)11/h2-3H,1H3
- InChI Key： XWAVWZMZAQYBON-UHFFFAOYSA-N
- SMILES： BrC1C(=C(C#N)C=CC=1C(=O)OC)Br
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 273
- XLogP3: 2.9
- Topological Polar Surface Area: 50.1
Methyl 4-cyano-2,3-dibromobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015010700-250mg |
Methyl 4-cyano-2,3-dibromobenzoate |
1805657-08-2 | 97% | 250mg |
480.00 USD | 2021-05-31 | |
| Alichem | A015010700-500mg |
Methyl 4-cyano-2,3-dibromobenzoate |
1805657-08-2 | 97% | 500mg |
823.15 USD | 2021-05-31 | |
| Alichem | A015010700-1g |
Methyl 4-cyano-2,3-dibromobenzoate |
1805657-08-2 | 97% | 1g |
1,504.90 USD | 2021-05-31 |
Methyl 4-cyano-2,3-dibromobenzoate Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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